Cas no 16308-48-8 ([2,2'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-)

• Product Name: [2,2'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-
• CAS No: 16308-48-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 95704
• PubChem ID: 56995417
• Update Time: 2025-04-18

[2,2'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bi-1H-azepine]-7,7'(2H,2'H)-dione, octahydro-
• 7-(7-oxoazepan-2-yl)azepan-2-one
• DTXSID20720016
• 16308-48-8
• [2,2'-Biazepane]-7,7'-dione

• Inchi： 1S/C12H20N2O2/c15-11-7-3-1-5-9(13-11)10-6-2-4-8-12(16)14-10/h9-10H,1-8H2,(H,13,15)(H,14,16)
• InChI Key： BQQZMQKKIIAULZ-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C2CCCCC(N2)=O)N1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų